Benzo[c][1,2,5]thiadiazol-5-yl(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[c][1,2,5]thiadiazoles are recognized to possess potent pharmacological activities including anticancer potential . They have been extensively researched for use in photovoltaics or as fluorescent sensors .
Synthesis Analysis
A series of compounds were synthesized in two steps in an efficient manner via substitution reactions followed by subsequent hydrolysis of aryltrifluoroboronate salts into corresponding boronic acid derivatives in the presence of silica .Molecular Structure Analysis
The molecular structure of Benzo[c][1,2,5]thiadiazole based compounds were characterized by suitable spectroscopic techniques .Chemical Reactions Analysis
These compounds have been used as potential visible-light organophotocatalysts . They were validated using a Minisci-type decarboxylative alkylation of electron deficient heteroarenes as a test reaction under both batch and continuous flow conditions .Physical And Chemical Properties Analysis
These compounds have been extensively researched for use in photovoltaics or as fluorescent sensors . They show high stability, high porosity, and high fluorescence performance .Scientific Research Applications
Fluorophores
The benzo[c][1,2,5]thiadiazole (BTZ) motif has been extensively researched for use as fluorophores . Fluorophores are molecules that can absorb light at a specific wavelength and then re-emit light at a longer wavelength. They are widely used in biological research and medical diagnostics, such as in fluorescence microscopy and flow cytometry.
Visible Light Organophotocatalysts
BTZ-based compounds have potential use as visible-light organophotocatalysts . Organophotocatalysts are substances that can absorb light and transfer the energy to other molecules, thereby driving chemical reactions. This property can be utilized in various fields, including synthetic organic chemistry, materials science, and environmental science.
Photovoltaics
BTZ-based compounds have been extensively researched for use in photovoltaics . Photovoltaics is the conversion of light into electricity using semiconducting materials. The BTZ motif, due to its strong electron-accepting properties, can enhance the efficiency of organic solar cells.
Fluorescent Sensors
BTZ-based compounds can also be used as fluorescent sensors . These sensors can detect changes in their environment by altering their fluorescence properties, making them useful in various fields such as environmental monitoring, medical diagnostics, and industrial process control.
Drug Discovery and Design
Thiadiazole derivatives, which include BTZ-based compounds, have been utilized in molecular docking studies to predict binding energies and interactions with biological targets. This demonstrates their significance in drug discovery and design.
Photocatalytic Applications
BTZ-containing compounds have been researched for photocatalytic applications . Photocatalysis is a process in which light energy is used to speed up a reaction. This has potential applications in environmental remediation, energy production, and synthetic organic chemistry.
Mechanism of Action
Future Directions
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2S.ClH/c1-11-14(12(2)24-18-11)10-21-5-7-22(8-6-21)17(23)13-3-4-15-16(9-13)20-25-19-15;/h3-4,9H,5-8,10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVXWROMVPQTUKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C3=CC4=NSN=C4C=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.